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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Cesium tribromide (CsBrs) is a stable, crystalline solid that serves as a convenient and safer
alternative to handling liquid bromine. As a polyhalide, it contains the tribromide anion (Brs™),
which allows for the controlled release of molecular bromine (Brz2) upon decomposition. This
property makes cesium tribromide a valuable reagent for various applications in research and
development, particularly in organic synthesis and drug development, where precise and safe
handling of bromine is crucial.

Cesium tribromide is an orange to dark red crystalline solid that is relatively stable in air but
decomposes in the presence of water to release bromine.[1] This reactivity profile allows for its
use as a solid source of bromine that can be activated under specific conditions.

Quantitative Data

The key quantitative properties of cesium tribromide related to its function as a bromine
storage and transport material are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13813981?utm_src=pdf-interest
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.researchgate.net/publication/387590140_Solid-State_Bromine_for_Bromide_Synthesis_a_Case_Study_of_CrSBr
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference

Molecular Formula CsBrs N/A

Molar Mass 372.62 g/mol N/A
Orange to dark red crystalline

Appearance ] [2]
solid

Bromine Content (by mass) ~42.89% [1]

Melting Point Decomposes [2]

Experimental Protocols
Protocol 1: Synthesis of Cesium Tribromide (CsBr3)

This protocol describes a common method for the laboratory-scale synthesis of cesium
tribromide from cesium bromide and liquid bromine.[1]

Materials:

Cesium bromide (CsBr), finely powdered

Ligquid bromine (Br2)

Glass reaction vessel with a stirrer

Heating mantle or oil bath

Fume hood

Procedure:

e In a well-ventilated fume hood, add finely powdered cesium bromide to a glass reaction
vessel.

o Carefully add liquid bromine to the cesium bromide with continuous stirring. A stoichiometric
amount or a slight excess of bromine can be used.
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e Gently heat the mixture while stirring. The exact temperature and time will depend on the
scale of the reaction, but gentle warming is typically sufficient to initiate the reaction.

» Continue heating until the excess bromine has been driven off, and a solid orange to dark
red product is obtained.

 Allow the reaction vessel to cool to room temperature.

e The resulting cesium tribromide should be stored in a tightly sealed container to protect it
from moisture.

Protocol 2: Controlled Release of Bromine via
Hydrolysis

This protocol details the release of bromine from cesium tribromide through decomposition in
water.[1]

Materials:

Cesium tribromide (CsBr3)

Deionized water

Reaction flask

Stir plate and stir bar

Procedure:

e Add a known quantity of cesium tribromide to a reaction flask.

o Slowly add deionized water to the flask while stirring. The cesium tribromide will dissolve
and decompose, releasing bromine, which is visible as a reddish-brown color in the solution.

e The concentration of the resulting bromine solution can be controlled by adjusting the
amount of water added. More concentrated solutions will exhibit a more intense color and a
higher vapor pressure of bromine.
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The agueous bromine solution can then be used for subsequent chemical reactions.

Protocol 3: Quantitative Analysis of Bromine Release

This protocol outlines a general method for the quantitative determination of released bromine

using titration.[2]

Materials:

Aqueous bromine solution from Protocol 2

Potassium iodide (KI) solution

Standardized sodium thiosulfate (NazS203) solution

Starch indicator solution

Burette, flasks, and other standard titration equipment

Procedure:

Take a known volume of the aqueous bromine solution.

Add an excess of potassium iodide solution. The bromine will react with the iodide to form
iodine, which appears as a yellow to brown color.

o Bra+2I- - 2Br—+ 12

Titrate the liberated iodine with a standardized solution of sodium thiosulfate until the solution
becomes a pale yellow color.

o |2+ 2520327 - 2|~ + S4062™

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color
due to the formation of the starch-iodine complex.

Continue the titration with sodium thiosulfate until the blue-black color disappears, indicating
the endpoint.
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¢ Record the volume of sodium thiosulfate solution used and calculate the amount of bromine
released from the cesium tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13813981#using-cesium-tribromide-for-bromine-
storage-and-transport]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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